1,5-Difluoro-6-methoxyisoquinoline
Description
1,5-Difluoro-6-methoxyisoquinoline is a fluorinated isoquinoline derivative characterized by fluorine atoms at the 1- and 5-positions and a methoxy group at the 6-position. The fluorine substituents enhance metabolic stability and bioavailability, while the methoxy group may influence electronic properties and binding interactions in biological systems .
Properties
Molecular Formula |
C10H7F2NO |
|---|---|
Molecular Weight |
195.16 g/mol |
IUPAC Name |
1,5-difluoro-6-methoxyisoquinoline |
InChI |
InChI=1S/C10H7F2NO/c1-14-8-3-2-7-6(9(8)11)4-5-13-10(7)12/h2-5H,1H3 |
InChI Key |
JEEBIEGVQFXIEK-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C2=C(C=C1)C(=NC=C2)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Methoxy Positioning : The 6-methoxy group in the target compound contrasts with 6,7-dimethoxy derivatives (e.g., 6d), which show higher solubility due to dual oxygen-rich substituents .
Research Findings and Implications
- Substituent Positioning : Fluorine at 1 and 5 positions may sterically hinder enzymatic metabolism, prolonging half-life compared to 6,7-dimethoxy derivatives .
- Synthetic Feasibility: Fluorinated isoquinolines require stringent conditions but offer advantages in drug design due to enhanced bioavailability.
- Knowledge Gaps: Direct biological data on this compound is scarce; further studies should explore its cytotoxicity and mechanism of action.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
